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Compound of Interest

Compound Name: Boc-phe-gly-ome

Cat. No.: B1630970 Get Quote

An In-depth Technical Guide on the Safe Handling of Boc-L-phenylalanyl-glycine Methyl Ester

This guide provides comprehensive safety data, handling protocols, and technical information

for Boc-L-phenylalanyl-glycine methyl ester (Boc-phe-gly-ome), intended for researchers,

scientists, and professionals in drug development.

Chemical Identification
Boc-phe-gly-ome, with the CAS number 7625-57-2, is a protected dipeptide derivative.[1][2][3]

It is formally known by its IUPAC name: methyl 2-[[(2S)-2-[(2-methylpropan-2-

yl)oxycarbonylamino]-3-phenylpropanoyl]amino]acetate.[1][4] The "Boc" group (tert-

butoxycarbonyl) serves as a protective shield for the amino functionality of phenylalanine,

which is crucial for controlled reactions in peptide synthesis.
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Identifier Value

CAS Number 7625-57-2

Molecular Formula C17H24N2O5

Molecular Weight 336.4 g/mol

IUPAC Name

methyl 2-[[(2S)-2-[(2-methylpropan-2-

yl)oxycarbonylamino]-3-

phenylpropanoyl]amino]acetate

Canonical SMILES

CC(C)

(C)OC(=O)NC(CC1=CC=CC=C1)C(=O)NCC(=

O)OC

InChI Key KRYDBLGWCUNDCJ-ZDUSSCGKSA-N

Hazard Identification and Safety
While not classified as acutely toxic, Boc-phe-gly-ome is considered a hazardous chemical

and requires careful handling to avoid irritation and other potential health effects.

Hazard Class Classification Precautionary Statement

Skin Irritation Causes skin irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Eye Irritation Causes serious eye irritation

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Respiratory Irritation May cause respiratory irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.
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Signal Word: Warning

Physical and Chemical Properties
Property Value Source

Physical State Solid, Off-white powder

Melting Point 36 - 40 °C / 96.8 - 104 °F

Flash Point 113 °C / 235.4 °F

Solubility No data available

Vapor Pressure No information available

Vapor Density Not applicable

Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of the

compound and ensure laboratory safety.

Handling:

Handle in a well-ventilated area, preferably within a fume hood, to avoid inhalation of dust or

vapors.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid contact with skin and eyes.

Prevent dust formation during handling.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.
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Keep in a dry, cool, and well-ventilated place.

Recommended storage temperature is -20°C.

Store separately from incompatible materials such as oxidizing agents.

Safe Handling Protocol

Personal Protective Equipment (PPE)

Engineering Controls

Preparation

Chemical Handling

Proceed with PPE

Fume Hood

Post-Handling

After completion

Impervious Gloves Safety Goggles Lab Coat Respirator (if needed)

Adequate Ventilation

Click to download full resolution via product page

Logical relationship for safe handling protocols.

Accidental Release and First Aid Measures
Accidental Release:

Ensure adequate ventilation and remove all sources of ignition.

Avoid dust formation.

Use personal protective equipment during cleanup.
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Sweep up the spilled solid material and place it into a suitable, closed container for disposal.

Prevent the chemical from entering drains or waterways.

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Remove contaminated clothing immediately and wash the affected area with

plenty of water. If irritation persists, consult a physician.

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do so. Continue rinsing and seek immediate medical attention.

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention if

symptoms occur.

Experimental Protocols: Role in Peptide Synthesis
Boc-phe-gly-ome is primarily used as a building block in peptide synthesis. The Boc group

protects the N-terminus of phenylalanine, allowing for the controlled formation of a peptide

bond with another amino acid or peptide chain. The methyl ester protects the C-terminus of

glycine.

A typical experimental workflow involves a coupling reaction, often facilitated by a coupling

agent like dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide

(EDC).
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Reactants:
- Boc-Phe-OH

- Gly-OMe
- Coupling Agent (e.g., DCC)

Dissolve in appropriate
solvent (e.g., DCM)

Cool reaction mixture
to 0°C

Add coupling agent

Stir at room temperature
(Monitor by TLC)

Reaction Work-up:
- Dilute

- Wash (acid, base, brine)

Purification
(e.g., Column Chromatography)

Final Product:
Boc-phe-gly-ome

Click to download full resolution via product page

General workflow for solution-phase peptide coupling.
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This dipeptide is a key intermediate for synthesizing larger peptides and peptidomimetics,

which are explored for various therapeutic applications, including anti-cancer and anti-

inflammatory agents.

Fundamental Building Blocks Protected Intermediate Synthesis Process Application

Amino Acids
(Phe, Gly)

Protected Dipeptide
(Boc-phe-gly-ome)

Protection Peptide Synthesis
(e.g., SPPS)

Incorporation Drug Development
(Therapeutic Peptides)

Synthesis of
Target Peptide

Click to download full resolution via product page

Role of Boc-phe-gly-ome in drug development.

Stability and Reactivity
Chemical Stability: The product is stable under normal, recommended storage conditions.

Hazardous Reactions: No hazardous reactions are expected under normal processing.

Conditions to Avoid: Avoid dust formation, excess heat, and exposure to incompatible

materials.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Upon combustion, may produce carbon oxides (CO,

CO2) and nitrogen oxides (NOx).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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